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Compound of Interest
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Cat. No.: B12400245
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Executive Summary

Sulfo-Cy3 tetrazine potassium salt is a water-soluble, third-generation cyanine fluorophore
functionalized with a methyltetrazine moiety.[1] It is designed for ultra-fast, bioorthogonal
labeling via the Inverse Electron Demand Diels-Alder (IEDDA) reaction.[2] Unlike traditional N-
hydroxysuccinimide (NHS) esters or maleimides, this reagent targets trans-cyclooctene (TCO)
or cyclopropene derivatives, enabling copper-free, fluorogenic labeling in live cells and in vivo
models.

This guide details the physicochemical properties, reaction mechanisms, and validated
protocols for utilizing Sulfo-Cy3 tetrazine in high-fidelity molecular imaging and drug
development.

Chemical Profile & Physicochemical Properties[3][4]
[SI[6][7]

Identity & Nomenclature

o Common Name: Sulfo-Cy3 tetrazine (Potassium salt), Sulfo-Cyanine3 methyltetrazine.[1]
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o CAS Number:2055138-86-6 (General identifier for Sulfo-Cy3 tetrazine forms; specific salt
forms often share the parent CAS or have proprietary registry numbers).[3][4][5]

e Chemical Formula:

(Potassium salt form).

e Molecular Weight: ~838.05 Da (Potassium salt); ~800 Da (Free anion).

Physicochemical Data Table

Property Value Notes

Appearance Dark Red Powder Hygroscopic; store desiccated.

. . >30 mg/mL in water due to
Solubility High (Water, DMSO, DMF)
sulfonate groups.

Excitation Max ( Compatible with 532 nm or

548 nm
) 555 nm lasers.
Emission Max (
563 nm Bright orange fluorescence.
)
Extinction Coefficient ( 162,000 High absorptivity for sensitive
) detection.
Quantum Yield ( Increases significantly in
~0.10 (in water) organic solvents or upon
) protein binding.
Correction Factor ( 0.06 Used for protein concentration
) ' correction.

Mechanism of Action: The IEDDA Reaction

The core utility of Sulfo-Cy3 tetrazine lies in its reactivity toward strained alkenes (dienophiles)
such as trans-cyclooctene (TCO). This reaction, the Inverse Electron Demand Diels-Alder
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(IEDDA) cycloaddition, is thermodynamically driven by the relief of ring strain and the
irreversible release of nitrogen gas (

).
Key Advantages[10]

» Bioorthogonality: The tetrazine-TCO pair does not cross-react with native biological
functional groups (amines, thiols, hydroxyls).

o Kinetics: Reaction rates (

) can exceed
, orders of magnitude faster than azide-alkyne click chemistry (SPAAC).

o Fluorogenicity: The fluorescence of the tetrazine-quenched Cy3 is often restored upon
reaction with TCO (turn-on effect), reducing background noise.

Reaction Pathway Diagram
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Caption: The IEDDA reaction mechanism where Sulfo-Cy3 Tetrazine reacts with TCO to form a
stable conjugate and release nitrogen.

Applications in Drug Development & Research
Pre-Targeted In Vivo Imaging
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Directly labeled antibodies often suffer from slow clearance, causing high background signal.
Sulfo-Cy3 tetrazine enables a "Pre-targeting” strategy:

Inject: TCO-modified antibody (non-fluorescent).

Wait: Allow antibody to accumulate at the tumor and clear from blood (24-48 hrs).

Chase: Inject small molecule Sulfo-Cy3 tetrazine.

Click: Rapid reaction occurs at the tumor site; excess dye clears renally within minutes due
to high water solubility.

Flow Cytometry & Microscopy

Ideal for pulse-chase experiments. Cells can be metabolically labeled with TCO-sugars or
amino acids, then stained with Sulfo-Cy3 tetrazine. The high solubility prevents non-specific
hydrophobic binding to cell membranes, a common issue with non-sulfonated dyes.

Experimental Protocols
Protocol A: Labeling TCO-Modified Proteins

Objective: Conjugate Sulfo-Cy3 tetrazine to a purified protein previously modified with TCO-
NHS ester.

Materials:
e TCO-labeled Protein (
in PBS).
o Sulfo-Cy3 Tetrazine stock (

in anhydrous DMSO or water).

e Desalting column (e.g., PD-10 or Zeba Spin).

Step-by-Step Methodology:
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» Stoichiometry Calculation: Use a 1.5x to 5x molar excess of Sulfo-Cy3 tetrazine over the
TCO groups on the protein.

o Note: Because the reaction is so efficient, large excesses are rarely needed.
e Reaction: Add the dye stock to the protein solution.

o Conditions: Incubate for 15-30 minutes at Room Temperature (RT). No catalyst required.

[2][6][7]

e Quenching (Optional): Add excess free TCO (e.g., TCO-amine) to scavenge unreacted
tetrazine if purification is not immediate.

 Purification: Remove excess dye using a desalting column equilibrated with PBS. The large
size difference (Protein > 10 kDa vs. Dye ~0.8 kDa) allows easy separation.

e Quantification: Measure absorbance at 280 nm (

) and 548 nm (

).

o Calculate Degree of Labeling (DOL):

Where protein concentration is corrected:

Protocol B: Storage & Handling[7]

o Lyophilized Powder: Store at -20°C, desiccated, and protected from light. Stable for 12+
months.

e Stock Solution: Dissolve in water or DMSO.[8][6] Aliquot and store at -20°C. Avoid repeated
freeze-thaw cycles. Use within 1 month if dissolved in water (hydrolysis risk over long
periods).

Troubleshooting & Optimization
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Issue Probable Cause

Corrective Action

Low Labeling Efficiency TCO hydrolysis on protein

TCO is susceptible to
isomerization/hydrolysis over

time. Use fresh TCO-proteins.

Precipitation Dye aggregation

Ensure the "Sulfo" form
(Potassium salt) is used. Avoid
high salt concentrations (>1M

NaCl) during labeling.

High Background Non-specific binding

Perform a "blocking" step with
free TCO or wash cells
extensively. Ensure dye
concentration is <10 uM for

live cells.

Workflow Visualization

© 2026 BenchChem. All rights reserved.

6/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400245?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Start: TCO-Modified Biomolecule

Calculate 1.5 - 5x Molar Excess
of Sulfo-Cy3 Tetrazine

'

Mix & Incubate
(15-30 min @ RT)

'

Purification
(Gel Filtration / Dialysis)

l

Analysis
(UV-Vis / Fluorescence)

/Zu/ality COI@\ E

Calculate DOL
(Target: 1-3 dyes/protein)

Click to download full resolution via product page
Caption: Standard workflow for labeling biomolecules with Sulfo-Cy3 Tetrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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